Cas no 118220-72-7 (Benzothiazole, 6-ethyl-)

• Product Name: Benzothiazole, 6-ethyl-
• CAS No: 118220-72-7
• MF: C₉H₉NS
• MW: 163.239460706711
• CID: 131799
• PubChem ID: 17918147
• Update Time: 2025-04-19

Benzothiazole, 6-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 6-ethyl-
• 6-ethyl-1,3-benzothiazole
• Benzothiazole, 6-ethyl- (9CI)
• 6-Ethylbenzo[d]thiazole, 97%
• Benzothiazole,6-ethyl-(9ci)
• SCHEMBL763958
• DTXSID60591601
• 118220-72-7

• Inchi： 1S/C9H9NS/c1-2-7-3-4-8-9(5-7)11-6-10-8/h3-6H,2H2,1H3
• InChI Key： CQGBKJUMTILWPU-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C=C12)CC

Computed Properties

• Exact Mass: 163.04567
• Monoisotopic Mass: 163.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles